Cas no 95306-90-4 (1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one)

1-4-(3-Hydroxyprop-1-yn-1-yl)phenylethan-1-one is a specialized organic compound featuring a phenyl ring substituted with an ethanone group and a 3-hydroxypropynyl moiety. Its structure combines a ketone functionality with a terminal alkyne and hydroxyl group, making it a versatile intermediate in synthetic chemistry. The presence of both alkyne and hydroxyl groups allows for further functionalization via click chemistry or esterification, while the acetophenone core provides reactivity in condensation or reduction reactions. This compound is particularly useful in pharmaceutical and materials science research, where its bifunctional nature enables precise molecular design. High purity grades ensure consistent performance in complex synthetic pathways.

1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one structure

95306-90-4 structure

Product Name:1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one

CAS No:95306-90-4

MF:C₁₁H₁₀O₂

MW:174.195903301239

MDL:MFCD06803799

CID:751895

PubChem ID:11217531

Update Time:2025-10-19

1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[4-(3-hydroxy-1-propynyl)phenyl]-
- 1-[4-(3-hydroxyprop-1-ynyl)phenyl]ethanone
- SCHEMBL8950659
- AKOS004117904
- F2167-5510
- DTXSID90459008
- 95306-90-4
- EN300-330035
- 1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one
- 1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one
- MDL： MFCD06803799
- Inchi： 1S/C11H10O2/c1-9(13)11-6-4-10(5-7-11)3-2-8-12/h4-7,12H,8H2,1H3
- InChI Key： ZDWUXXJOKZULDC-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(C#CCO)=CC=1

Computed Properties

Exact Mass: 174.068079557g/mol
Monoisotopic Mass: 174.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 37.3Å²

1-4-(3-hydroxyprop-1-yn-1-yl)phenylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H147791-100mg	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4		100mg	$ 115.00	2022-06-04
TRC	H147791-500mg	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4		500mg	$ 390.00	2022-06-04
TRC	H147791-1g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4		1g	$ 615.00	2022-06-04
Enamine	EN300-330035-0.05g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	0.05g	$311.0	2025-03-18
Enamine	EN300-330035-0.1g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	0.1g	$327.0	2025-03-18
Enamine	EN300-330035-0.25g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	0.25g	$341.0	2025-03-18
Enamine	EN300-330035-0.5g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	0.5g	$356.0	2025-03-18
Enamine	EN300-330035-1.0g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	1.0g	$371.0	2025-03-18
Enamine	EN300-330035-2.5g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	2.5g	$726.0	2025-03-18
Enamine	EN300-330035-5.0g	1-[4-(3-hydroxyprop-1-yn-1-yl)phenyl]ethan-1-one	95306-90-4	95.0%	5.0g	$1075.0	2025-03-18